Cas no 474922-24-2 (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (ammonium salt))
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (ammonium salt) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (ammonium salt)
- DSPE-PEG(2000) PDP
- DSPE-PEG-2K-PDP
- DSPE-PEG-SPDP, MW 2,000
- DSPE-PEG-SPDP, MW 3,400
- DSPE-PEG-SPDP, MW 1K
- [(2R)-3-[hydroxy-[2-[2-[3-(pyridin-2-yldisulfanyl)propanoylamino]ethoxycarbonylamino]ethoxy]phosphoryl]oxy-2-octadecanoyloxypropyl] octadecanoate
- 474922-24-2
- BP-26229
- DSPE-PEG-SPDP, MW 5,000
- BP-26227
- DSPE-PEG-SPDP, MW 1,000
- BP-26230
- DA-49010
-
- Inchi: 1S/C52H94N3O11PS2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-50(57)63-45-47(66-51(58)37-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)46-65-67(60,61)64-43-41-55-52(59)62-42-40-53-48(56)38-44-68-69-49-35-33-34-39-54-49/h33-35,39,47H,3-32,36-38,40-46H2,1-2H3,(H,53,56)(H,55,59)(H,60,61)
- InChI Key: OMSXXMLELKGOIQ-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCC(OCC(OC(CCCCCCCCCCCCCCCCC)=O)COP(OCCNC(OCCNC(CCSSC1N=CC=CC=1)=O)=O)(O)=O)=O
Computed Properties
- Exact Mass: 1031.60674017g/mol
- Monoisotopic Mass: 1031.60674017g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 69
- Rotatable Bond Count: 53
- Complexity: 1290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 16.1
- Topological Polar Surface Area: 239Ų
Experimental Properties
- Color/Form: 10 mg/mL (880127C-25mg)
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (ammonium salt) Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (ammonium salt) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D96060-25mg |
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (ammonium salt) |
474922-24-2 | 99% | 25mg |
¥4708.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D96060-500mg |
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (ammonium salt) |
474922-24-2 | 99% | 500mg |
¥60508.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D96060-100mg |
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (ammonium salt) |
474922-24-2 | 99% | 100mg |
¥15338.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D96060-10mg |
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (ammonium salt) |
474922-24-2 | 99% | 10mg |
¥2048.0 | 2023-09-08 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 880127C-25MG |
DSPE-PEG(2000) PDP |
474922-24-2 | 25mg |
¥4281.14 | 2023-11-02 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 880127P-10MG |
DSPE-PEG(2000) PDP |
474922-24-2 | 10mg |
¥2005.39 | 2023-11-02 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 880127P-25MG |
DSPE-PEG(2000) PDP |
474922-24-2 | 25mg |
¥4281.15 | 2023-11-02 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 880127P-100MG |
DSPE-PEG(2000) PDP |
474922-24-2 | 100mg |
¥13441.4 | 2023-11-02 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R025061-10mg |
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (ammonium salt),99% |
474922-24-2 | 99% | 10mg |
¥1881 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R025061-100mg |
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (ammonium salt),99% |
474922-24-2 | 99% | 100mg |
¥14101 | 2024-05-23 |
1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (ammonium salt) Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (ammonium salt)
Recent Advances in the Application of 1,2-Distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (Ammonium Salt) and Related Compound 474922-24-2 in Biomedical Research
The compound 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (ammonium salt), often abbreviated as DSPE-PEG(2000)-PDP, has emerged as a critical component in drug delivery systems and nanomedicine. Recent studies have highlighted its role in enhancing the stability, solubility, and targeting efficiency of therapeutic agents. Concurrently, the related compound 474922-24-2 has garnered attention for its potential applications in chemical biology and pharmaceutical development. This research brief synthesizes the latest findings on these compounds, focusing on their mechanisms of action, experimental applications, and clinical relevance.
DSPE-PEG(2000)-PDP is a phospholipid-polyethylene glycol (PEG) conjugate widely used in the formulation of liposomes and other nanocarriers. Its amphiphilic nature allows for the incorporation of hydrophobic drugs into the lipid bilayer while the PEG moiety provides steric stabilization, reducing opsonization and prolonging circulation time. Recent research has demonstrated its utility in the delivery of chemotherapeutic agents, siRNA, and vaccines. For instance, a 2023 study published in the Journal of Controlled Release reported the successful use of DSPE-PEG(2000)-PDP in the development of pH-sensitive liposomes for targeted cancer therapy, achieving enhanced tumor accumulation and reduced off-target effects.
Compound 474922-24-2, though less extensively studied, has shown promise in chemical biology as a versatile building block for the synthesis of bioactive molecules. A 2022 paper in Bioorganic & Medicinal Chemistry Letters described its role as a key intermediate in the synthesis of novel kinase inhibitors, highlighting its potential in drug discovery. The compound's unique chemical structure, featuring a reactive functional group, enables facile modification and conjugation, making it a valuable tool for researchers exploring new therapeutic modalities.
Methodologically, studies involving DSPE-PEG(2000)-PDP often employ techniques such as dynamic light scattering (DLS) for particle size analysis, fluorescence microscopy for cellular uptake studies, and in vivo imaging for biodistribution assessments. For 474922-24-2, synthetic chemistry approaches, including NMR spectroscopy and mass spectrometry, are commonly used to characterize its derivatives and evaluate their biological activity. These methodologies provide robust frameworks for understanding the behavior and efficacy of these compounds in various experimental settings.
In conclusion, DSPE-PEG(2000)-PDP and 474922-24-2 represent two important tools in the arsenal of modern biomedical research. Their applications span drug delivery, nanotechnology, and chemical biology, offering innovative solutions to longstanding challenges in therapeutics development. Future research should focus on optimizing their formulations, exploring new therapeutic targets, and translating preclinical findings into clinical applications. As the field advances, these compounds are poised to play increasingly pivotal roles in the development of next-generation medicines.
474922-24-2 (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[PDP(polyethylene glycol)-2000] (ammonium salt)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)